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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of N-
nitroso-dorzolamide, a nitrosamine impurity of the carbonic anhydrase inhibitor, dorzolamide.
The presence of nitrosamine impurities in pharmaceutical products is a significant concern for
regulatory bodies and manufacturers due to their potential carcinogenic properties. This
document outlines a plausible synthetic pathway for N-nitroso-dorzolamide and details the
analytical methodologies for its characterization, aimed at supporting research, quality control,
and drug development activities.

Introduction

Dorzolamide is a sulfonamide and a potent carbonic anhydrase inhibitor used to lower
intraocular pressure in the treatment of glaucoma and ocular hypertension. N-nitroso-
dorzolamide, with the chemical name (4S,6S)-4-(ethyl(nitroso)amino)-6-methyl-5,6-dihydro-
4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide, is a potential impurity that can form
during the synthesis or storage of dorzolamide.[1][2] The formation typically occurs through the
reaction of the secondary amine moiety in the dorzolamide molecule with a nitrosating agent,
such as nitrous acid, under acidic conditions.[3][4] Regulatory agencies like the FDA and EMA
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have established strict limits for nitrosamine impurities in pharmaceutical products,
necessitating robust analytical methods for their detection and quantification.[1]

Synthesis of N-nitroso-dorzolamide

While specific, publicly available literature detailing the synthesis of N-nitroso-dorzolamide is
scarce, a general and widely applicable method for the N-nitrosation of secondary amines can
be adapted.[5] The following protocol is a plausible method for the laboratory-scale synthesis of
N-nitroso-dorzolamide for use as a reference standard.

General Reaction Scheme

The synthesis involves the reaction of dorzolamide with a nitrosating agent, typically generated
in situ from sodium nitrite and a strong acid.[5]

Reaction:

Dorzolamide + Nitrous Acid — N-nitroso-dorzolamide + Water

Experimental Protocol

Materials:

e Dorzolamide hydrochloride

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e Dichloromethane (CH2Cl2)

e Saturated sodium bicarbonate solution (NaHCO3)
e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)

« Silica gel for column chromatography
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e Solvents for column chromatography (e.g., ethyl acetate/hexane mixture)
Procedure:

» Dissolution: Dissolve a known quantity of dorzolamide hydrochloride in water.
e Cooling: Cool the solution in an ice bath to 0-5 °C with constant stirring.

» Nitrosating Agent Preparation: In a separate vessel, prepare an aqueous solution of sodium
nitrite.

» Addition of Nitrite: Slowly add the sodium nitrite solution dropwise to the cooled dorzolamide
solution.

 Acidification: While maintaining the temperature at 0-5 °C, slowly add dilute hydrochloric acid
dropwise to the reaction mixture to generate nitrous acid in situ.

» Reaction Monitoring: Monitor the progress of the reaction using a suitable technique, such as
Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
The reaction is typically complete within 1-3 hours.

o Work-up:
o Once the reaction is complete, transfer the mixture to a separatory funnel.
o Extract the product with dichloromethane.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution,
and brine.

o Dry the organic layer over anhydrous sodium sulfate.
 Purification:

o Filter off the drying agent and concentrate the solvent under reduced pressure using a
rotary evaporator.
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o Purify the crude product by column chromatography on silica gel to obtain pure N-nitroso-

dorzolamide.

Synthesis Workflow Diagram

Final Product
ncentration )—»( Column Chromatography olami

Click to download full resolution via product page
Caption: Workflow for the synthesis of N-nitroso-dorzolamide.

Characterization of N-nitroso-dorzolamide

A comprehensive characterization of N-nitroso-dorzolamide is essential to confirm its identity
and purity. This typically involves a combination of chromatographic and spectroscopic

techniques.

Physicochemical Properties
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Property Value Reference
(4S,6S)-4-
(ethyl(nitroso)amino)-6-methyl-
Chemical Name 5,6-dihydro-4H-thieno[2,3- [1]
b]thiopyran-2-sulfonamide 7,7-
dioxide
Molecular Formula C10H15N30s5S3 [1]
Molecular Weight 353.43 g/mol [1]
Appearance Expected to be a solid

. . >95% (as a reference
Purity (typical) standard)

[2]

Analytical Methodologies

3.2.1. High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid
Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

A validated UPLC-MS/MS method has been reported for the quantification of N-nitroso-

dorzolamide in dorzolamide hydrochloride drug substance.[6] This highly sensitive and

selective technique is crucial for detecting trace levels of the impurity.

Experimental Protocol (based on literature):[6]

o Chromatographic System: UPLC coupled with a triple quadrupole mass spectrometer.

e Column: Phenyl Hexyl column.

¢ Mobile Phase A: 0.05% ammonia solution in water.

o Mobile Phase B: Acetonitrile.

o Elution Mode: Gradient elution.

¢ Flow Rate: 0.40 mL/min.
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» Detection: Electrospray ionization (ESI) in multiple reaction monitoring (MRM) mode.

Parameter lllustrative Value
Retention Time ~ [To be determined] min
Precursor lon (m/z) 354.0 [M+H]*+

Product lon(s) (m/z) [To be determined]

Limit of Detection (LOD) [To be determined]

Limit of Quantification (LOQ) [To be determined]

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

IH-NMR and 8C-NMR spectroscopy are used to elucidate the molecular structure of N-
nitroso-dorzolamide and confirm the presence of the nitroso group and other key functional

groups.
- Expected Chemical Shifts (o, ppm)
ucleus
(lllustrative)
Signals corresponding to ethyl, methyl, and
HNMR thienothiopyran ring protons. The presence of
the nitroso group will influence the chemical
shifts of the adjacent ethyl protons.
Signals corresponding to the carbon atoms of
SCNMR the dorzolamide backbone. The carbon atoms of

the ethyl group attached to the nitrosamine

nitrogen will show characteristic shifts.

3.2.3. Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of N-
nitroso-dorzolamide, providing confirmation of its identity. High-resolution mass spectrometry
(HRMS) can be used to determine the exact mass and elemental composition.
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Parameter

lllustrative Value

lonization Mode

Electrospray lonization (ESI)

[M+H]* (m/z)

354.0174 (calculated)

Key Fragments (m/z)

Loss of NO, fragments of the dorzolamide

backbone.

3.2.4. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Functional Group

Expected Wavenumber (cm~*)
(Illustrative)

N-N=0 stretch

~1430-1500

S=0 stretch (sulfonamide)

~1330-1370 and ~1140-1180

N-H stretch (sulfonamide)

~3200-3400

C-H stretch

~2850-3000

3.2.5. Thermogravimetric Analysis (TGA)

TGA can be used to assess the thermal stability of N-nitroso-dorzolamide.

Parameter

lllustrative Value

Decomposition Temperature

[To be determined]

Analytical Workflow Diagram
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Caption: Analytical workflow for the characterization of N-nitroso-dorzolamide.

Conclusion

This technical guide provides a framework for the synthesis and characterization of N-nitroso-
dorzolamide. The outlined synthetic protocol, based on established chemical principles, offers
a starting point for the preparation of this impurity as a reference standard. The detailed
characterization methodologies, including UPLC-MS/MS, NMR, and IR spectroscopy, are
essential for the unambiguous identification and quantification of N-nitroso-dorzolamide. This
information is critical for pharmaceutical manufacturers and researchers to ensure the safety
and quality of dorzolamide-containing drug products by effectively monitoring and controlling
this potential genotoxic impurity. Further research to establish a definitive, optimized synthesis
and to generate a complete, publicly available set of characterization data is encouraged.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15815456/docs?utm_src=pdf-body-img#synthesis-and-characterization-of-n-nitroso-dorzolamide-a-technical-guide
https://www.benchchem.com/product/b15815456/docs?utm_src=pdf-body#synthesis-and-characterization-of-n-nitroso-dorzolamide-a-technical-guide
https://www.benchchem.com/product/b15815456/docs?utm_src=pdf-body#synthesis-and-characterization-of-n-nitroso-dorzolamide-a-technical-guide
https://www.benchchem.com/product/b15815456/docs?utm_src=pdf-body#synthesis-and-characterization-of-n-nitroso-dorzolamide-a-technical-guide
https://www.benchchem.com/product/b15815456/docs?utm_src=pdf-body#synthesis-and-characterization-of-n-nitroso-dorzolamide-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15815456?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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